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Compound of Interest

Compound Name: Peroxyacetyl nitrate

CAS No.: 2278-22-0

Cat. No.: B1219964

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the in-situ synthesis of peroxyacetyl
nitrate (PAN) to be used as a calibration standard for analytical instrumentation, such as Gas

Chromatography with Electron Capture Detection (GC-ECD).

Introduction
Peroxyacetyl nitrate (PAN) is a key secondary pollutant in photochemical smog, known for its

adverse effects on human health and vegetation.[1] As a thermally unstable compound, PAN

serves as a significant reservoir and long-range transporter of nitrogen oxides (NOx) in the

troposphere.[2] Accurate measurement of ambient PAN concentrations is crucial for

atmospheric chemistry research and air quality monitoring. However, the inherent instability of

PAN makes the preparation and storage of certified gas standards challenging.

In-situ generation provides a reliable and reproducible method for producing PAN calibration

standards on-demand. The most common and well-established method involves the photolysis
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of a ketone, typically acetone, in the presence of a calibrated concentration of nitric oxide (NO)

or nitrogen dioxide (NO₂) and excess oxygen.[3][4] This application note details the principles

and a generalized protocol for this synthesis.

Principle of the Method
The synthesis of PAN is achieved through a series of photochemical reactions. The process is

initiated by the ultraviolet (UV) photolysis of acetone (CH₃C(O)CH₃) in the presence of oxygen

(O₂), which leads to the formation of the peroxyacetyl radical (CH₃C(O)O₂•).[1][5] This radical

then combines with nitrogen dioxide (NO₂) in a reversible reaction to form peroxyacetyl
nitrate.[1][2]

The key reaction steps are as follows:

Initiation (Photolysis): Acetone absorbs UV radiation and dissociates.

CH₃C(O)CH₃ + hν (UV light) → CH₃• + CH₃CO•

Peroxyacetyl Radical Formation: The acetyl radical (CH₃CO•) rapidly reacts with oxygen

from the carrier gas (synthetic air).

CH₃CO• + O₂ → CH₃C(O)O₂• (Peroxyacetyl radical)

PAN Formation: The peroxyacetyl radical reversibly reacts with nitrogen dioxide to form PAN.

CH₃C(O)O₂• + NO₂ ↔ CH₃C(O)OONO₂ (PAN)

A calibrated source of nitric oxide (NO) is often used, which is converted to NO₂ in the system

or is present in equilibrium. The conversion of NO to PAN is nearly quantitative under optimized

conditions, typically achieving yields of over 90%.[3][4]

Apparatus and Reagents
Gas Sources:

Calibrated nitric oxide (NO) standard gas cylinder (e.g., 1-10 ppm in N₂)[6][7]

Zero air or synthetic air generator (for O₂ supply and dilution)
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Acetone Vapor Generation:

Permeation tube filled with high-purity acetone

Permeation oven with stable temperature control

Photochemical Reactor:

Quartz or coiled quartz tube flow reactor[4]

UV light source (e.g., low-pressure mercury lamp, UV-LEDs emitting around 285 nm)[4][6]

[7]

Flow Control:

Mass flow controllers (MFCs) for precise control of gas flow rates

Analytical Instrument:

Gas chromatograph with an electron capture detector (GC-ECD) or other PAN analyzer to

be calibrated.

Reagents:

High-purity acetone (≥99.5%)

Nitric oxide standard gas

Zero air (hydrocarbon-free)

Experimental Protocols
This protocol describes the continuous generation of a stable stream of PAN for instrument

calibration.

System Setup: Assemble the components as shown in the experimental workflow diagram

below. Ensure all connections are made with inert tubing (e.g., PFA, Teflon) to prevent

sample loss.
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Stabilization: Allow the permeation oven and UV lamp to warm up and stabilize for at least

one hour to ensure a constant output of acetone vapor and consistent UV flux.[3] The GC-

ECD oven and detector should also be stabilized at their set temperatures (e.g., column at

12°C, ECD at 50°C).[6][7]

Generate Acetone Vapor: Pass a controlled flow of zero air through the temperature-

stabilized permeation oven containing the acetone permeation tube. This creates a stable

concentration of acetone vapor in the gas stream.

Introduce Nitric Oxide: Use a mass flow controller to introduce a precise flow of the

calibrated NO standard gas into the main gas stream containing acetone vapor.

Initiate Photolysis: Pass the combined gas mixture (acetone + NO + air) through the

photochemical reactor. Irradiate the mixture with the UV lamp to initiate PAN synthesis. An

optimal residence time in the reactor is typically between 30 and 60 seconds.[4]

Calibration: Direct the output gas stream from the reactor, which now contains a known

concentration of PAN, to the analytical instrument (e.g., GC-ECD) for calibration. The

concentration of PAN produced is determined by the initial concentration of the NO standard,

assuming a high conversion efficiency.[3]

Multi-Point Calibration: Generate different PAN concentrations for a multi-point calibration by

varying the flow rate of the NO standard gas or by diluting the reactor output with a

controlled flow of zero air.[6][7]

Quantitative Data Summary
The following table summarizes key quantitative parameters associated with the in-situ

synthesis of PAN for calibration purposes, as reported in the literature.
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Parameter Value Source(s)

NO to PAN Conversion

Efficiency
92 ± 3% [3]

Reaction Yield of PAN ~93% [6][7]

Sum of Identified Products

(PAN, CH₃ONO₂, NO₂, NO)
98 ± 5% [3]

Precision of PAN Calibration

Unit
< ± 0.5% (after 1 hr burn-in) [3]

Typical NO Standard

Concentration
1 ppm [6][7]

Typical UV Photolysis

Wavelength
285 nm [6][7]

Instrument Detection Limit

(Calibrated with this method)
20-50 ppt [7][8]

Visualizations
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Caption: Chemical pathway for the synthesis of PAN via acetone photolysis.
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Caption: Experimental workflow for in-situ PAN generation and calibration.

Safety Considerations
Toxicity: PAN is a toxic substance and a lachrymator, meaning it irritates the eyes and lungs.

[2] The synthesis should be performed in a well-ventilated area or a fume hood.
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Pressurized Gas: Handle compressed gas cylinders according to safety regulations.

UV Radiation: UV lamps can be harmful to the eyes and skin. Ensure the photochemical

reactor is properly shielded to prevent exposure to UV radiation.

Chemical Handling: Acetone is a flammable liquid. Handle with care and avoid ignition

sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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